Cas no 1002355-68-1 (tert-Butyl 3-[(2-bromophenyl)sulfanyl]azetidine-1-carboxylate)

• Product Name: tert-Butyl 3-[(2-bromophenyl)sulfanyl]azetidine-1-carboxylate
• CAS No: 1002355-68-1
• MF: C₁₄H₁₈BrNO₂S
• MW: 344.267221927643
• CID: 3047761
• Update Time: 2025-05-19

tert-Butyl 3-[(2-bromophenyl)sulfanyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-[(2-bromophenyl)sulfanyl]azetidine-1-carboxylate
• tert-butyl 3-(2-bromophenyl)sulfanylazetidine-1-carboxylate
• CQB35568
• SB50852

• Inchi： 1S/C14H18BrNO2S/c1-14(2,3)18-13(17)16-8-10(9-16)19-12-7-5-4-6-11(12)15/h4-7,10H,8-9H2,1-3H3
• InChI Key： FZTQQNARWMJJFH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1SC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 343.02416g/mol
• Monoisotopic Mass: 343.02416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 344.27g/mol
• XLogP3: 3.8
• Topological Polar Surface Area: 54.8

Additional information on tert-Butyl 3-[(2-bromophenyl)sulfanyl]azetidine-1-carboxylate

tert-Butyl 3-[(2-bromophenyl)sulfanyl]azetidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-[(2-bromophenyl)sulfanyl]azetidine-1-carboxylate, identified by the CAS number 1002355-68-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its azetidine ring, a four-membered cyclic amine, which is substituted with a tert-butyl carboxylate group and a sulfanylphenyl moiety. The presence of the bromine atom in the aromatic ring introduces additional reactivity and functional diversity, making this compound a valuable substrate for further chemical transformations.

The synthesis of tert-butyl 3-[(2-bromophenyl)sulfanyl]azetidine-1-carboxylate typically involves multi-step reactions, including nucleophilic substitution, coupling reactions, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and enhancing purity levels. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. The azetidine ring is known for its unique pharmacokinetic properties, which include good bioavailability and stability in biological systems. The sulfanyl group attached to the aromatic ring can act as a bioisostere, potentially enhancing the compound's ability to interact with target proteins or enzymes. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders.

The structural features of tert-butyl 3-[(2-bromophenyl)sulfanyl]azetidine-1-carboxylate also make it an interesting candidate for materials science applications. The combination of the azetidine ring and the bulky tert-butyl group can impart unique mechanical and electronic properties to polymers or materials derived from this compound. Researchers are actively investigating its use in the creation of advanced materials with tailored properties for applications in electronics, optics, and biotechnology.

From an environmental standpoint, understanding the degradation pathways of tert-butyl 3-[(2-bromophenyl)sulfanyl]azetidine-1-carboxylate is crucial for assessing its potential impact on ecosystems. Recent studies have employed computational chemistry techniques to predict its biodegradation rates under various conditions. These findings suggest that the compound may undergo hydrolytic cleavage under specific pH conditions, leading to the formation of less complex byproducts that are more readily metabolized by microorganisms.

In conclusion, tert-butyl 3-[(2-bromophenyl)sulfanyl]azetidine-1-carboxylate (CAS No: 1002355-68-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application research, positions it as a valuable tool for scientists and engineers seeking innovative solutions in chemistry, pharmacology, and materials science.